Cas no 1807105-31-2 (2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid
• CAS No: 1807105-31-2
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4895658
• Update Time: 2025-10-22

2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-6-5(8(11)12)1-4(2-7(15)16)9(13)14-6/h1,8H,2-3H2,(H,15,16)
• InChI Key： SAZNZHTZRHCFCX-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1807105-31-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid, identified by the CAS number 1807105-31-2, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. This compound belongs to the pyridine class, a scaffold widely recognized for its biological activity and synthetic utility. The presence of multiple functional groups, including a chloromethyl moiety, a difluoromethyl substituent, and an iodopyridine core, endows it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The chloromethyl group in the molecule serves as a reactive handle for further functionalization, enabling the facile introduction of various biomolecules through nucleophilic addition reactions. This feature is particularly useful in drug discovery pipelines where bioconjugation strategies are employed to enhance target specificity or improve pharmacokinetic profiles. Additionally, the difluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and lipophilicity of drug candidates. Its incorporation into molecular frameworks has been associated with improved drug-like properties in several clinical candidates.

The iodopyridine core of this compound provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are cornerstone reactions in modern synthetic organic chemistry. These transformations allow for the introduction of aryl or vinyl groups at specific positions, expanding the structural diversity of derivatives. Such modifications are often employed to optimize pharmacological properties or to enhance binding interactions with biological targets.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid for the development of small-molecule probes and tools in chemical biology. The compound’s ability to undergo selective modifications makes it an attractive candidate for generating probes that can interact with specific biological pathways or enzymes. For instance, derivatives of this scaffold have been explored as inhibitors or modulators of kinases and other enzyme targets implicated in diseases such as cancer and inflammatory disorders.

One particularly noteworthy application lies in its use as a building block for the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with various diseases. The combination of the chloromethyl, difluoromethyl, and iodopyridine functionalities allows for precise tuning of binding interactions with kinase active sites. Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific kinases while maintaining good selectivity profiles—a crucial requirement for therapeutic agents.

Another emerging area where this compound has shown promise is in the development of radiolabeled probes for imaging applications. The presence of an iodine atom makes it amenable to radioisotope labeling, which is widely used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) scans. Such labeled probes can provide non-invasive visualization of biological processes and have been instrumental in preclinical research for drug development and disease diagnosis.

The synthetic utility of 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid extends beyond its direct applications as a bioactive molecule or probe. It serves as a versatile intermediate that can be further modified to generate libraries of compounds for high-throughput screening (HTS). This approach has been successfully employed to identify novel leads with desired biological activities. The ability to introduce diverse functional groups while maintaining the core heterocyclic scaffold allows chemists to explore a wide range of chemical space efficiently.

Advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict potential binding interactions between derivatives of 2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid and biological targets before conducting wet-lab experiments. Such predictions can significantly reduce experimental costs and accelerate the discovery process by prioritizing promising candidates based on their predicted affinity and selectivity.

The integration of machine learning techniques into drug discovery has also opened new avenues for exploiting this compound’s potential. Machine learning models can analyze large datasets containing structural information, biological activity data, and synthetic feasibility to identify optimal derivatives for further optimization. By leveraging these computational tools, researchers can design novel analogs with enhanced properties based on patterns learned from existing data.

In conclusion,2-(Chloromethyl)-3-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1807105-31-2) represents a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from kinase inhibition to radiolabeling for imaging studies while serving as an excellent intermediate for generating libraries of drug-like molecules through selective functionalization strategies.